Cas no 318247-63-1 ({1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-methylbenzoate)

• Product Name: {1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-methylbenzoate
• CAS No: 318247-63-1
• MF: C₂₆H₂₄N₂O₂S
• MW: 428.545965194702
• CID: 5714134
• PubChem ID: 5100120
• Update Time: 2023-10-15

{1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 318247-63-1
• {1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-methylbenzoate
• {1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl3-methylbenzoate
• [1-methyl-5-(4-methylphenyl)sulfanyl-3-phenylpyrazol-4-yl]methyl 3-methylbenzoate
• AKOS005089853
• 4K-356S
• {1-methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-methylbenzenecarboxylate
• (1-METHYL-5-[(4-METHYLPHENYL)SULFANYL]-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 3-METHYLBENZENECARBOXYLATE
• Benzoic acid, 3-methyl-, [1-methyl-5-[(4-methylphenyl)thio]-3-phenyl-1H-pyrazol-4-yl]methyl ester

• Inchi： 1S/C26H24N2O2S/c1-18-12-14-22(15-13-18)31-25-23(17-30-26(29)21-11-7-8-19(2)16-21)24(27-28(25)3)20-9-5-4-6-10-20/h4-16H,17H2,1-3H3
• InChI Key： OWACPYCUBMFNIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=C(COC(C2C=CC=C(C)C=2)=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 428.15584919g/mol
• Monoisotopic Mass: 428.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• pka: 0.05±0.10(Predicted)